Cas no 1086398-38-0 (2-Chloro-4-(piperidin-4-yl)benzonitrile)

• Product Name: 2-Chloro-4-(piperidin-4-yl)benzonitrile
• CAS No: 1086398-38-0
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 2121997
• Update Time: 2025-07-21

2-Chloro-4-(piperidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(piperidin-4-yl)benzonitrile
• 2-Chloro-4-piperidin-4-yl-benzonitrile
• 2-chloro-4-piperidin-4-ylbenzonitrile
• 2-Chloro-4-(piperidin-4-yl)benzonitrile

• Inchi： 1S/C12H13ClN2/c13-12-7-10(1-2-11(12)8-14)9-3-5-15-6-4-9/h1-2,7,9,15H,3-6H2
• InChI Key： CNQVAZDWISSOMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 35.8

Additional information on 2-Chloro-4-(piperidin-4-yl)benzonitrile

Introduction to 2-Chloro-4-(piperidin-4-yl)benzonitrile (CAS No. 1086398-38-0)

2-Chloro-4-(piperidin-4-yl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1086398-38-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic nitrile derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound consists of a chlorobenzonitrile core substituted with a piperidine ring at the 4-position, which introduces unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural motif of 2-Chloro-4-(piperidin-4-yl)benzonitrile combines the electron-withdrawing nature of the nitrile group with the basicity and lipophilicity of the piperidine moiety. This combination has been strategically exploited in the design of bioactive molecules targeting various biological pathways. The chloro substituent at the para position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, which are common in modern synthetic organic chemistry.

In recent years, there has been a surge in interest regarding nitrile-containing compounds due to their versatility as intermediates in pharmaceutical synthesis. The nitrile group can undergo hydrolysis to form carboxylic acids or reduction to amides, providing multiple avenues for derivatization. Moreover, piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The presence of both these functional groups in 2-Chloro-4-(piperidin-4-yl)benzonitrile makes it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 2-Chloro-4-(piperidin-4-yl)benzonitrile is its potential as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the piperidine ring can mimic ATP binding pockets, while the chlorobenzonitrile moiety serves as a pharmacophore for interactions with specific residues in target proteins. Such interactions are critical for achieving high binding affinity and selectivity, which are paramount in drug development.

Recent advancements in computational chemistry have further highlighted the significance of 2-Chloro-4-(piperidin-4-yl)benzonitrile. Molecular docking simulations have revealed that this compound can effectively engage with various biological targets, including enzymes and receptors involved in metabolic disorders and oncogenesis. The ability to predict binding modes and affinities using computational tools has accelerated the drug discovery process, making compounds like 2-Chloro-4-(piperidin-4-yl)benzonitrile more accessible for medicinal chemists.

The synthesis of 2-Chloro-4-(piperidin-4-yl)benzonitrile typically involves multi-step organic transformations starting from readily available precursors. A common approach includes halogenation of benzonitrile derivatives followed by nucleophilic substitution with piperidine derivatives under controlled conditions. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), while the coupling between the chlorobenzonitrile and piperidine can be achieved using palladium-catalyzed cross-coupling reactions.

In terms of biological activity, preliminary studies on 2-Chloro-4-(piperidin-4-yl)benzonitrile have shown promising results in vitro. For example, it has been observed to exhibit inhibitory effects on certain kinases associated with cancer cell proliferation. These findings align with broader trends in oncology research, where piperidine-containing inhibitors are being extensively explored as potential candidates for next-generation anticancer therapies. Additionally, its structural similarity to known bioactive molecules suggests that it may possess additional therapeutic applications beyond oncology.

The role of 2-Chloro-4-(piperidin-4-yl)benzonitrile as a building block extends beyond kinase inhibition. Its scaffold can be modified to target other disease pathways, such as infectious diseases or neurodegenerative disorders. For instance, modifications at the nitrile group could lead to derivatives with antimicrobial properties, while alterations at the piperidine ring might enhance penetration into the blood-brain barrier for CNS-targeted drugs.

From an industrial perspective, the demand for high-quality intermediates like 2-Chloro-4-(piperidin-4-yl)benzonitrile is driven by the increasing complexity of drug molecules being developed globally. Pharmaceutical companies rely on robust supply chains that can deliver these intermediates with high purity and yield under stringent regulatory standards. Advances in process chemistry have enabled more efficient synthetic routes, reducing costs and improving scalability without compromising quality.

The environmental impact of synthesizing such compounds is also a growing consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional methods involving harsh reagents or large quantities of organic solvents.

In conclusion, 2-Chloro-4-(piperidin-4-yl)benzonitrile (CAS No. 1086398-38-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its combination of functional groups makes it an ideal candidate for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.